BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Troubleshooting Kri
Paste Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Kri paste

Cat. No.: B1172498

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals utilizing Kri
paste in their experiments. The following information is designed to address specific issues
that may arise during the handling and application of Kri paste, with a focus on overfilling and
extrusion-related problems.

Frequently Asked Questions (FAQs)

Q1: What is Kri paste and what are its primary components?

Kri paste is an iodoform-based paste used as a root canal filling material, particularly in
pediatric dentistry for primary teeth pulpectomies.[1] Its main components are:

lodoform (approximately 80.8%)

Camphor (approximately 4.86%)

p-Chlorophenol (approximately 2.025%)

Menthol (approximately 1.215%)[2]
Q2: What are the consequences of overfilling or underfilling with Kri paste?

The extent of the fill with Kri paste can impact the success of the procedure. A retrospective
study comparing Kri paste with Zinc Oxide-Eugenol (ZOE) paste in primary molar
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pulpectomies provides the following insights:

» Overfilling: Overfilling with Kri paste has been associated with a lower failure rate compared
to overfilling with ZOE paste.[3][4]

o Underfilling: Underfilling with Kri paste has a similar, low failure rate to underfilling with ZOE
paste.[3][4]

e Flush Fill: A flush fill with Kri paste, where the material is even with the apex of the root
canal, is associated with a high success rate.

For detailed quantitative data on success and failure rates, please refer to the table in the "Data
Presentation” section.

Q3: How can | prevent the formation of air bubbles in the Kri paste during application?
Air bubbles can compromise the integrity of the fill. To minimize their formation:

e When using a syringe or dispenser, keep the tip of the applicator consistently immersed in
the paste.[5]

» Avoid stopping and starting the flow of material while loading the syringe.[5]
« If using a mixing pad, press the paste against the pad to help eliminate air pockets.[6]

Troubleshooting Guides

Issue 1: Kri Paste Overfilling/Extrusion Beyond the
Target Area

Symptoms:
» Radiographic evidence of paste extending beyond the apical foramen of a root canal.[3]
 Visible excess paste in the surrounding tissues.

Possible Causes:
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Excessive pressure applied during injection.[7]

Lack of a proper apical stop or constriction in the root canal.[8]

Inaccurate working length determination.[8]

Use of a Lentulo spiral filler at too high a speed or with an improper technique.[9][10]
Solutions:

e Prevention:

o Accurately determine the working length using digital X-rays or an apex locator.[3]

o Use controlled obturation techniques, such as a pressure syringe with a precise delivery
mechanism.[6][11]

o When using a Lentulo spiral, select a size smaller than the final file and keep it 1mm short
of the working length to reduce extrusion risk.[12]

¢ Management:
o If overfilling occurs with Kri paste, it has been observed to resorb over time.[13]

o Monitor the patient for any adverse reactions such as pain or inflammation.[14][15] In
cases of severe overfilling with neurological complications, surgical intervention may be
necessary.[15]

Issue 2: Inconsistent Extrusion or Blockage at the
Dispensing Tip

Symptoms:
o The paste does not flow smoothly from the applicator.
e The dispensing tip becomes clogged.

Possible Causes:
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» Dried paste at the nozzle of the applicator.[16]
¢ Incorrect paste viscosity due to improper storage or formulation.[17][18]
 Air trapped in the plunger mechanism of the dispenser.[16]
Solutions:
e Tip Cleaning:
o Wipe the nozzle with a damp cloth to remove any dried paste.[16]
o Use a slender tool, like a toothpick, to carefully clear any internal clogs in the nozzle.[16]
» Viscosity Management:

o Store Kri paste according to the manufacturer's instructions to maintain its intended
viscosity.

o Ensure proper mixing if the paste requires preparation before use.
e Dispenser Issues:

o If air is trapped in the plunger, gently push the plunger upwards from the bottom of the
tube until the paste flows into the nozzle.[16]

Data Presentation

The following table summarizes the success and failure rates of Kri paste compared to Zinc
Oxide-Eugenol (ZOE) paste based on the quality of the root canal fill in primary molars, as
reported in a retrospective study.
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Filling Quality Filling Material Number of Success Rate Failure Rate
Teeth (%) (%)

Overfilled Kri Paste 29 79% 21%

ZOE 17 41% 59%

Flush Fill Kri Paste 5 100% 0%

ZOE 9 89% 11%

Underfilled Kri Paste 10 86% 14%

ZOE 8 83% 17%

Overall Kri Paste 44 84% 16%

ZOE 34 65% 35%

Data adapted from a retrospective study comparing pulpectomies using ZOE and KRI paste in
primary molars.[3][4][19]

Experimental Protocols
Protocol for Kri Paste Application in a Simulated Root Canal Model

This protocol describes a general method for applying Kri paste in a laboratory setting to
evaluate filling quality and practice technique.

e Model Preparation:
o Use a transparent resin block with a simulated root canal of known length and diameter.

o Establish the working length to be 1 mm short of the radiographic apex of the simulated
canal.

o Paste Preparation and Loading:

o If required, prepare the Kri paste according to the manufacturer's instructions to achieve a
consistent, homogenous mixture.
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o Load the Kri paste into a sterile syringe with a fine-gauge, flexible dispensing tip (e.g., a
pressure syringe or a syringe with a NaviTip).[20]

o Application Technique:
o Syringe Application:

» Gently insert the dispensing tip into the canal, approximately 2-3 mm from the
established working length.

= Apply slow, steady pressure to the syringe plunger to extrude the paste.
= As the paste fills the canal from the apex coronally, slowly withdraw the tip.
= Continue filling until the paste reaches the canal orifice.

o Lentulo Spiral Application:

» Select a Lentulo spiral filler that is one size smaller than the last file used for canal
preparation.

» Coat the spiral with Kri paste.
» Insert the Lentulo spiral into the canal to the working length without rotation.

» Rotate the spiral at a low speed (e.g., 500 rpm) while slowly withdrawing it from the
canal to distribute the paste.[15]

o Evaluation:

o Visually inspect the transparent block for the extent of the fill (overfilled, flush, or
underfilled).

o Examine the fill for the presence of voids or air bubbles.

o For a more detailed analysis, radiographic imaging of the filled block can be performed.

Mandatory Visualization
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Problem Identified:
Kri Paste Overfilling or Extrusion

Solution:
Yes Apply slow, steady pressure.
Use a controlled delivery system.

Solution:
Use radiographs and/or
apex locator for accuracy.

Solution:
Refine Lentulo spiral or
syringe technique.

Action:
Monitor for adverse reactions.
Kri paste may resorb.

Click to download full resolution via product page

Caption: Troubleshooting workflow for Kri paste overfilling.
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Problem Identified:
Inconsistent Extrusion or Blockage

Solution:
Clean the nozzle of any
dried paste.

Solution:
Yes Ensure proper storage and
preparation of the paste.

Solution:
Purge air from the dispenser
plunger.

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for dispensing issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Troubleshooting Kri Paste
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172498#troubleshooting-kri-paste-overfilling-and-
extrusion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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